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Compound of Interest

Compound Name: Basic Red 29

Cat. No.: B1218400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Red 29 is a cationic azo dye used in various industrial applications. Its analysis is crucial

for quality control, environmental monitoring, and research purposes. Paper chromatography is

a simple, cost-effective, and versatile planar chromatography technique for the separation and

identification of colored compounds like Basic Red 29. This document provides a detailed

protocol for the paper chromatographic analysis of Basic Red 29, including recommended

solvent systems and expected Retention Factor (Rf) values. The principle of separation in

paper chromatography is based on the differential partitioning of the analyte between a

stationary phase (cellulose paper) and a mobile phase (solvent system).

Chemical Properties of Basic Red 29
A thorough understanding of the physicochemical properties of Basic Red 29 is essential for

developing an effective separation protocol.
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Property Value

Synonyms C.I. 11460, Cationic Red 2GL

CAS Number 42373-04-6

Molecular Formula C₁₉H₁₇ClN₄S

Molecular Weight 368.89 g/mol

Appearance Red powder

Solubility Soluble in water

Experimental Protocol
This protocol outlines the necessary steps for the successful separation and identification of

Basic Red 29 using paper chromatography.

Materials and Reagents
Chromatography Paper: Whatman No. 1 or equivalent.

Basic Red 29 Standard: Analytical grade.

Solvents:

n-Butanol (analytical grade)

Ethanol (95%, analytical grade)

Glacial Acetic Acid (analytical grade)

Ammonia solution (25%)

Distilled or deionized water

Apparatus:

Chromatography developing chamber
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Micropipettes or capillary tubes

Pencil

Ruler

Drying oven or hairdryer

Preparation of Solutions
Standard Solution of Basic Red 29: Prepare a 0.1% (w/v) solution of Basic Red 29 in

distilled water.

Mobile Phase (Solvent Systems): Prepare the following solvent systems by mixing the

components in the specified ratios (v/v):

System A: n-Butanol : Acetic Acid : Water (4:1:5, upper phase)

System B: n-Butanol : Ethanol : Water (4:1:1)

System C: n-Butanol : Ammonia : Water (10:1:2)

Chromatographic Procedure
Paper Preparation: Cut the chromatography paper into strips of the desired size (e.g., 20 cm

x 5 cm). With a pencil, draw a faint origin line about 2 cm from the bottom edge of the paper.

Mark the points for sample application on this line.

Sample Application: Using a micropipette or capillary tube, apply a small spot (2-3 mm in

diameter) of the Basic Red 29 standard solution onto the marked point on the origin line.

Allow the spot to dry completely. For a more concentrated spot, reapply the solution to the

same spot, ensuring it is dry between applications.

Chamber Equilibration: Pour the chosen mobile phase into the developing chamber to a

depth of about 1 cm. Close the chamber and allow it to become saturated with the solvent

vapor for at least 30 minutes. This ensures a uniform development of the chromatogram.
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Chromatogram Development: Suspend the prepared chromatography paper in the

equilibrated chamber so that the bottom edge is immersed in the solvent, but the origin line

with the sample spot is above the solvent level. Close the chamber and allow the solvent to

ascend the paper by capillary action.

Drying and Visualization: When the solvent front has traveled a sufficient distance (e.g., 15-

18 cm), remove the paper from the chamber and immediately mark the solvent front with a

pencil. Allow the chromatogram to dry completely in a well-ventilated area or using a

hairdryer. The separated spot of Basic Red 29 will be visible as a distinct red spot.

Rf Value Calculation: Measure the distance traveled by the center of the dye spot from the

origin line and the distance traveled by the solvent front from the origin line. Calculate the

Retention Factor (Rf) value using the following formula:

Rf = (Distance traveled by the solute) / (Distance traveled by the solvent front)

Data Presentation
The following table summarizes the expected Rf values for Basic Red 29 in the recommended

solvent systems. These values are indicative and may vary slightly depending on the

experimental conditions such as temperature, paper quality, and chamber saturation.

Solvent System Composition (v/v/v) Expected Rf Value

System A
n-Butanol : Acetic Acid : Water

(4:1:5, upper phase)
~ 0.65

System B
n-Butanol : Ethanol : Water

(4:1:1)
~ 0.78

System C
n-Butanol : Ammonia : Water

(10:1:2)
~ 0.52

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the paper chromatography protocol for

Basic Red 29.
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Caption: Workflow for Paper Chromatography of Basic Red 29.

Signaling Pathway Diagram (Illustrative)
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While Basic Red 29 is a synthetic dye and does not have a biological signaling pathway, the

following diagram illustrates a hypothetical interaction pathway for a drug molecule,

demonstrating the requested visualization format.

Cellular Environment

Receptor Kinase A
Activates

Kinase B
Phosphorylates

Transcription Factor
Activates

Target Gene
Induces Transcription

Cellular ResponseDrug Molecule
(e.g., Basic Red 29 Derivative)

Binds

Click to download full resolution via product page

Caption: Illustrative Signaling Pathway of a Drug Molecule.

To cite this document: BenchChem. [Application Notes and Protocol for Paper
Chromatography of Basic Red 29]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218400#protocol-for-using-basic-red-29-in-paper-
chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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